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Compound of Interest

Compound Name: Os30

Cat. No.: B12367079 Get Quote

Introduction
Os30 is a potent and selective inhibitor of Kinase X, a critical enzyme in the pro-survival

signaling pathway. Accurate and consistent preparation of Os30 stock solutions is paramount

for achieving reproducible results in in-vitro and in-vivo experimental models. This document

provides a detailed protocol for the preparation, storage, and handling of Os30 stock solutions

for use by researchers, scientists, and drug development professionals. The protocols outlined

below are intended to ensure the stability and integrity of the compound, leading to reliable

experimental outcomes.

Compound Information
A summary of the key physical and chemical properties of Os30 is provided in the table below.

This information is critical for the accurate preparation of stock solutions.

Property Value

Molecular Weight 350.45 g/mol

Appearance White to off-white crystalline solid

Purity >99% (by HPLC)

Solubility Data
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The solubility of Os30 was determined in several common laboratory solvents. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions.

Solvent Solubility Notes

DMSO >100 mg/mL
Recommended for primary

stock solution.

Ethanol 10 mg/mL
Can be used for intermediate

dilutions.

Water <0.1 mg/mL
Not recommended for stock

solution preparation.

PBS (pH 7.4) <0.1 mg/mL Insoluble in aqueous buffers.

Experimental Protocols
Materials and Equipment

Os30 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, 200 proof

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM Os30 Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Os30 in DMSO.
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Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before use.

Weigh Os30: On a calibrated analytical balance, carefully weigh out 3.50 mg of Os30
powder and place it into a sterile microcentrifuge tube.

Add DMSO: Add 100 µL of anhydrous DMSO to the tube containing the Os30 powder.

Dissolve: Tightly cap the tube and vortex thoroughly until the Os30 is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller volumes in sterile, light-protected

tubes to minimize freeze-thaw cycles. Store at -20°C for long-term storage or at 4°C for

short-term use.

Calculation for 100 mM Stock Solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.0001 L x 350.45 g/mol x 1000 mg/g = 3.50 mg

Stability and Storage Recommendations
The stability of Os30 is crucial for its efficacy in experiments. The following table summarizes

the recommended storage conditions.

Solution Type
Storage
Temperature

Stability Notes

Solid Powder -20°C Up to 2 years
Keep desiccated and

protected from light.

100 mM Stock in

DMSO
-20°C 6 months

Avoid more than 3

freeze-thaw cycles.

100 mM Stock in

DMSO
4°C 1 week Protect from light.

Diluted in Aqueous

Media
4°C < 24 hours

Prepare fresh for each

experiment.
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Visualized Workflows and Pathways
Os30 Stock Solution Preparation Workflow
The following diagram illustrates the step-by-step workflow for preparing the Os30 stock

solution.
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Caption: Workflow for preparing a 100 mM Os30 stock solution.

Hypothetical Signaling Pathway of Os30
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This diagram shows the hypothetical mechanism of action of Os30 as an inhibitor of Kinase X

in a cellular signaling pathway.
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Caption: Os30 inhibits Kinase X, blocking cell proliferation.

Safety Precautions
Handle Os30 in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-
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resistant gloves. Refer to the Safety Data Sheet (SDS) for complete safety and handling

information.

Disclaimer: This document is for informational purposes only and is intended for use by trained

laboratory personnel. The user is solely responsible for the safe handling and use of Os30.

Always adhere to institutional and national safety guidelines.

To cite this document: BenchChem. [Application Note and Protocol: Preparation of Os30
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367079#preparing-os30-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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